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Compound Name:
Ammonium niobate(V) oxalate

hydrate

Cat. No.: B8235707 Get Quote

An In-depth Technical Guide to Ammonium
Niobate(V) Oxalate Hydrate
This technical guide provides a comprehensive overview of the chemical and physical

properties of ammonium niobate(V) oxalate hydrate, tailored for researchers, scientists, and

professionals in drug development. This document details the compound's molecular formula,

molecular weight, and key quantitative data, alongside a detailed experimental protocol for its

synthesis.

Molecular Identity and Properties
Ammonium niobate(V) oxalate hydrate is a complex inorganic compound that serves as a

crucial precursor in the synthesis of various niobium-based materials. Its chemical identity is

defined by the following molecular formula and weight.

Molecular Formula: C₄H₄NNbO₉·xH₂O[1][2][3]

Molecular Weight: 302.98 g/mol (anhydrous basis)[1][2][3]

The structure consists of a central niobium atom coordinated to oxalate ligands, with an

ammonium ion and water molecules of hydration completing the compound. The level of

hydration (x) can vary.
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Quantitative Data Summary
The following table summarizes the key quantitative physicochemical properties of ammonium
niobate(V) oxalate hydrate, providing a quick reference for laboratory use.

Property Value References

Purity ≥ 99% (trace metals basis) [1]

99.99% (trace metals basis)

Melting Point 122 °C (decomposes) [1][4]

Appearance White crystalline powder [1][3]

Experimental Protocol: Synthesis of Ammoniacal
Niobium Oxalate
This section details a representative method for the synthesis of ammoniacal niobium oxalate,

a compound closely related to or identical to ammonium niobate(V) oxalate hydrate. This

protocol is adapted from methodologies described in the scientific literature.[5]

Objective: To synthesize ammoniacal niobium oxalate from niobium pentoxide (Nb₂O₅).

Materials:

Niobium pentoxide (Nb₂O₅)

Potassium bisulfate (KHSO₄)

Oxalic acid (H₂C₂O₄)

Ammonium oxalate ((NH₄)₂C₂O₄)

Deionized water

Acetic acid (CH₃COOH) (for washing)

Procedure:
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Fusion: Niobium pentoxide is mixed with potassium bisulfate, which acts as a fluxing agent

to lower the fusion temperature of Nb₂O₅. The mixture is heated until a uniform melt is

achieved.

Leaching and Filtration: The cooled, solidified melt is then leached with hot deionized water

to dissolve the potassium and sulfate ions, leaving behind hydrated niobium oxide as a

precipitate. The precipitate is separated by filtration.

Washing: The hydrated niobium oxide precipitate is washed to remove any remaining

impurities. An optimized washing step may utilize acetic acid to reduce the volume of water

required.[5]

Complexation: The washed hydrated niobium oxide is then reacted with a solution of oxalic

acid and ammonium oxalate in specific stoichiometric ratios. The mixture is heated and

stirred continuously to ensure complete homogenization and to promote the crystallization of

the ammoniacal niobium oxalate.[5]

Isolation and Drying: The crystallized product is separated from the solution by filtration,

ground to a fine powder, and dried under controlled conditions. The final product should be

stored in a sealed container to maintain its integrity.

Characterization: The resulting niobium complex can be characterized using various analytical

techniques, including X-Ray Diffraction (XRD) to determine its crystalline structure, Scanning

Electron Microscopy (SEM) to observe particle morphology, Energy Dispersive X-Ray

Spectroscopy (EDS) for elemental composition, and Thermogravimetric Analysis (TGA) to

assess its thermal stability.[5]

Visualizing the Molecular Components
The following diagram illustrates the fundamental chemical entities that constitute ammonium
niobate(V) oxalate hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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